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Signaling Pathways
Protein Tyrosine Kinase/RTK
Protein Tyrosine Kinase/RTK
Non-receptor Tyrosine KinaseSynonyms: NRTK (962)
Receptor Tyrosine KinaseSynonyms: RTK (1605)
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CZC-25146
Cat. No.:
B560049
CAS No.:
1191911-26-8
Molecular Formula:
C22H25FN6O4S
Molecular Weight:
488.5 g/mol
Description
CZC-25146 is a potent inhibitor of leucine-rich repeat kinase 2 (LRRK2; IC50 = 4.76 nM for the human recombinant kinase). It also inhibits LRRK2G2019S, a mutant linked to neurotoxicity and Parkinson’s dise...
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